Cas no 37848-70-7 (2-Ethenylpiperidine)

• Product Name: 2-Ethenylpiperidine
• CAS No: 37848-70-7
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5575915
• PubChem ID: 5246387
• Update Time: 2025-05-21

2-Ethenylpiperidine Chemical and Physical Properties

Names and Identifiers

• F8888-8035
• 37848-70-7
• SCHEMBL1129309
• AKOS009209327
• CS-0267203
• 2-ethenylpiperidine
• EN300-54673
• 2-vinylpiperidine
• 2-Vinyl-piperidine
• Piperidine, 2-ethenyl-
• 2-Ethenylpiperidine

• Inchi： 1S/C7H13N/c1-2-7-5-3-4-6-8-7/h2,7-8H,1,3-6H2
• InChI Key： TUBVZEPYQZWWNG-UHFFFAOYSA-N
• SMILES： N1CCCCC1C=C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-Ethenylpiperidine

2-Ethenylpiperidine: A Comprehensive Overview

2-Ethenylpiperidine (CAS No. 37848-70-7) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as N-vinylpiperidine, belongs to the piperidine family, which is a six-membered ring containing one nitrogen atom. The presence of an ethenyl group (-CH₂CH₂-) attached to the nitrogen atom at the 2-position of the piperidine ring imparts unique chemical and physical properties to this molecule.

Chemical Structure and Properties: The molecular formula of 2-Ethenylpiperidine is C₈H₁₃N, with a molecular weight of approximately 119.19 g/mol. Its structure consists of a piperidine ring (a six-membered saturated ring with one nitrogen atom) substituted with an ethenyl group at the 2-position. This substitution significantly influences the compound's reactivity, solubility, and stability. The compound is typically a colorless liquid with a boiling point around 105°C and a density of about 0.85 g/cm³.

Synthesis and Applications: The synthesis of 2-Ethenylpiperidine involves various methods, including nucleophilic substitution, elimination reactions, and catalytic hydrogenation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound finds applications in the synthesis of pharmaceutical intermediates, agrochemicals, and advanced materials.

Pharmacological Significance: In the pharmaceutical industry, 2-Ethenylpiperidine serves as a valuable intermediate in the synthesis of bioactive compounds. For instance, it has been utilized in the development of opioid receptor agonists, which are critical in pain management. Recent studies have highlighted its role in enhancing drug delivery systems by improving the solubility and bioavailability of hydrophobic drugs.

Materials Science Applications: Beyond pharmacology, 2-Ethenylpiperidine has emerged as a key component in polymer chemistry. It is employed as a monomer in the synthesis of polyamides and polyurethanes, contributing to the development of high-performance materials for aerospace, automotive, and electronic industries. Its ability to form strong hydrogen bonds makes it particularly useful in creating durable and lightweight polymers.

Environmental Considerations: As industries increasingly prioritize sustainability, researchers are exploring eco-friendly methods for synthesizing 2-Ethenylpiperidine. Green chemistry approaches, such as using renewable feedstocks and enzymatic catalysis, are being investigated to minimize environmental impact while maintaining product quality.

Future Prospects: The continued exploration of 2-Ethenylpiperidine's properties promises exciting developments across multiple disciplines. Ongoing research focuses on its potential as a building block for novel antibiotics, antiviral agents, and advanced biomaterials. Additionally, its role in nanotechnology applications is being actively studied to harness its unique chemical properties for next-generation devices.

In conclusion, 2-Ethenylpiperidine (CAS No. 37848-70-7) stands as a versatile compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to address pressing challenges in medicine, materials science, and sustainable chemistry.